[3,5-Difluoro-4-(2-methoxyethoxy)phenyl]methanamine

• IUPAC Name: [3,5-difluoro-4-(2-methoxyethoxy)phenyl]methanamine
• InChI: InChI=1S/C10H13F2NO2/c1-14-2-3-15-10-8(11)4-7(6-13)5-9(10)12/h4-5H,2-3,6,13H2,1H3
• InChI Key: IGVARLNMBGHDGH-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1F)CN)F
• Molecular Formula: C10H13F2NO2
• Molecular Weight: 217.21 g/mol

Description

“[3,5-Difluoro-4-(2-methoxyethoxy)phenyl]methanamine” is a chemical compound with the molecular formula C10H13F2NO2. It is listed under CAS RN® 1385696-39-8.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenyl ring (a hexagonal carbon ring) with two fluorine atoms attached at the 3rd and 5th positions. At the 4th position, there is a methoxyethoxy group attached, and a methanamine group is also attached to the phenyl ring.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 217.21. Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

One study delved into the pharmacokinetic and pharmacodynamic interactions between drugs, specifically examining MDMA (Ecstasy) and paroxetine, a potent inhibitor of serotonin reuptake and CYP2D6 activity. This research is indicative of the complex interactions between synthetic compounds and pharmaceuticals, providing a framework for understanding how novel compounds might interact within biological systems (Farré et al., 2007).

Environmental and Health Impact Studies

Another study focused on the environmental and health impacts of perfluorinated compounds, highlighting the need for understanding the bioaccumulation and toxicity of synthetic chemicals. This research underscores the importance of assessing the ecological and health implications of chemical compounds before widespread use (Fromme et al., 2017).

Neurotoxicity and Metabolite Analysis

Research on the neurotoxic effects of MDMA emphasized the role of metabolites in mediating drug-induced damage, suggesting that the study of metabolites is crucial for understanding the full spectrum of a compound's impact on health (Perfetti et al., 2009).

Receptor Binding and Imaging Studies

Investigations into receptor binding and imaging, such as the use of [(18)F]MPPF for 5-HT(1A) receptor imaging, illustrate the potential for chemical compounds to aid in the diagnosis and understanding of neurological conditions. These techniques are vital for exploring the brain's complex biochemistry and could inform the development of novel diagnostic tools and treatments (Passchier et al., 2000).